![molecular formula C16H18ClNO2S B7629560 N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide](/img/structure/B7629560.png)
N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide compounds. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide involves the inhibition of various enzymes, as mentioned above. The exact mechanism of inhibition may vary depending on the specific enzyme targeted, but it typically involves the binding of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide to the active site of the enzyme, thereby preventing its normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide depend on the specific enzyme targeted. For example, inhibition of carbonic anhydrase can lead to decreased acid secretion in the stomach, while inhibition of metalloproteinases can lead to decreased inflammation and angiogenesis. These effects make N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide a potential therapeutic agent for a wide range of diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide is its well-established synthesis method and purity. This allows for reproducible experiments and accurate data analysis. However, one limitation is its potential toxicity, which may limit its use in certain experiments or require the use of protective equipment.
Future Directions
For research on N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide include further studies on its potential applications in drug development, particularly in the treatment of cancer and inflammation. Additionally, studies on its toxicity and potential side effects may be warranted to ensure its safety for use in humans. Finally, modifications to the structure of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide may be explored to optimize its activity and selectivity against specific enzymes.
Synthesis Methods
The synthesis of N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide involves the reaction of benzylamine with chloroacetone in the presence of sodium hydroxide. The resulting product is then treated with benzenesulfonyl chloride to yield N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide. The synthesis method has been well established in the literature, and the purity and yield of the product can be optimized through various modifications.
Scientific Research Applications
N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide has been studied for its potential applications in medicinal chemistry, particularly as a scaffold for the development of new drugs. It has been shown to exhibit inhibitory activity against various enzymes, including carbonic anhydrase, histone deacetylase, and metalloproteinases. These enzymes play important roles in various biological processes, including cancer progression and inflammation, making N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide a promising candidate for drug development.
properties
IUPAC Name |
N-benzyl-3-chloro-N-propan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO2S/c1-13(2)18(12-14-7-4-3-5-8-14)21(19,20)16-10-6-9-15(17)11-16/h3-11,13H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWKUMBJPGVYSFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1=CC=CC=C1)S(=O)(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.